Cas no 67715-82-6 (1,2,3-Tris((1-ethoxy)ethoxy)propane)

• Product name: 1,2,3-Tris((1-ethoxy)ethoxy)propane
• CAS No: 67715-82-6
• MF: C₁₅H₃₂O₆
• MW: 308.4110
• CID: 966766
• PubChem ID: 5362567

1,2,3-Tris((1-ethoxy)ethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 3,5,9,11-Tetraoxatridecane, 7-(1-ethoxyethoxy)-4,10-dimethyl-
• 1,2,3-tris(1-ethoxyethoxy)propane
• 1,2,3-Tris((1'-ethoxy)ethoxy)propane
• 1,2,3-Tris((1-ethoxy)ethoxy)propane
• 3,5,9,11-Tetraoxatridecane, 7-(1-ethoxyethoxy)-4-10-dimethyl-
• 7-(1-Ethoxyethoxy)-4,10-dimethyl-3,5,9,11-tetraoxatridecane
• FEMA No. 3593
• YXE6ECT5SV
• FEMA 3593
• acetaldehyde ethyl glyceryl mixed acetal
• Q27294761
• 67715-82-6
• (+/-)-1,2,3-TRIS((1-ETHOXY)ETHOXY)PROPANE
• 1,2,3-TRIS((1-ETHOXY)ETHOXY)PROPANE, (+/-)-
• SCHEMBL9657341
• DTXSID00867317
• UNII-YXE6ECT5SV
• 7-(1-Ethoxyethoxy)-4,10-dimethyl-3,5,9,11-tetraoxatridecane, 9CI
• NS00123869
• CHEBI:168796
• 1,2,3-TRIS((1-ETHOXY)ETHOXY)PROPANE [FHFI]
• NSVOKCWMHBVBIU-UHFFFAOYSA-N

• Inchi： 1S/C15H32O6/c1-7-16-12(4)19-10-15(21-14(6)18-9-3)11-20-13(5)17-8-2/h12-15H,7-11H2,1-6H3
• InChI Key： NSVOKCWMHBVBIU-UHFFFAOYSA-N
• SMILES： O(C([H])(C([H])([H])[H])OC([H])([H])C([H])([H])[H])C([H])(C([H])([H])OC([H])(C([H])([H])[H])OC([H])([H])C([H])([H])[H])C([H])([H])OC([H])(C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 308.21996
• Monoisotopic Mass: 308.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.1

Experimental Properties

• Density: 0.976
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.431
• PSA: 55.38
• FEMA: 3593 | 1,2,3-TRIS((1'-ETHOXY)ETHOXY)PROPANE